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Compound Name:
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CAS No.: 19935-78-5
Cat. No.: B1356099
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(1-Chloroethyl)-3-methylbenzene is a substituted aromatic hydrocarbon of interest in
organic synthesis and as a potential intermediate in the development of more complex
molecules. Its specific substitution pattern—a chloroethyl group and a methyl group at the meta
position on the benzene ring—gives rise to particular reactivity and spectroscopic
characteristics. This guide provides a comprehensive overview of its chemical identifiers,
properties, safety considerations, and analytical methodologies, designed to support
researchers in its handling and application.

Core Identifiers and Chemical Properties

A precise understanding of a compound's identifiers and properties is fundamental to its
application in a research and development setting.

Table 1: Core Identifiers for 1-(1-Chloroethyl)-3-methylbenzene[1][2]
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Identifier Value

CAS Number 19935-78-5[1][2][3]

PubChem CID 14674265[1]

Molecular Formula CoH11CI[1][2][3]

Molecular Weight 154.64 g/mol [3][4]

IUPAC Name 1-(1-chloroethyl)-3-methylbenzene[1]

inChi InChl=1S/C9H11Cl/c1-7-4-3-5-9(6-7)8(2)10/h3-
6,8H,1-2H3[1]

InChlKey DPHXNOVRXVINNX-UHFFFAOYSA-N[1]

Canonical SMILES CC1=CC(=CC=C1)C(C)CI[1]

Table 2: Physicochemical Properties of 1-(1-Chloroethyl)-3-methylbenzene

Property Value Source

Boiling Point Data not available

Density Data not available

XLogP3 3.1 Computed by PubChem[1]

Note: Experimental data for boiling point and density are not readily available in the searched
literature. These properties can be estimated using computational models, but experimental
verification is recommended for high-precision applications.

Safety and Handling

While a specific safety data sheet (SDS) for 1-(1-Chloroethyl)-3-methylbenzene is not widely
available, the safety profile can be inferred from related compounds such as (1-
chloroethyl)benzene.[5][6] It is imperative to handle this compound with appropriate
precautions in a well-ventilated laboratory environment.

Inferred GHS Hazard Statements:
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Based on the hazards associated with similar chloro-substituted ethylbenzenes, the following
GHS classifications should be considered:

Flammable Liquids: May be a flammable liquid and vapor.[5][7]

Skin Corrosion/Irritation: May cause skin irritation.[5][7]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[5][7]

Acute Toxicity (Inhalation): May be harmful if inhaled.[7]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5][7]

Recommended Personal Protective Equipment (PPE):

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat or chemical-resistant apron

Use in a fume hood to avoid inhalation of vapors.

Synthesis and Reactivity

1-(1-Chloroethyl)-3-methylbenzene is typically synthesized from 3-methylacetophenone. The
synthesis involves two key transformations: the reduction of the ketone to an alcohol, followed
by the chlorination of the alcohol.

Synthetic Pathway
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Figure 1: Synthetic Pathway
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Caption: A two-step synthesis of 1-(1-Chloroethyl)-3-methylbenzene.

Experimental Protocol: A Representative Synthesis

The following protocol is a representative procedure for the synthesis of a chloroethylbenzene

derivative and can be adapted for 1-(1-Chloroethyl)-3-methylbenzene.

Step 1: Reduction of 3-Methylacetophenone to 1-(3-methylphenyl)ethanol

Reaction Setup: In a round-bottom flask, dissolve 3-methylacetophenone in a suitable
solvent such as methanol or ethanol.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Addition of Reducing Agent: Slowly add a reducing agent, such as sodium borohydride
(NaBHa4), portion-wise to the stirred solution.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) until the starting material is consumed.
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Work-up: Carefully quench the reaction by the slow addition of water. Neutralize the solution
with a dilute acid (e.g., 1M HCI).

Extraction: Extract the product with an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield crude 1-(3-methylphenyl)ethanol.

Step 2: Chlorination of 1-(3-methylphenyl)ethanol

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap,
place the crude 1-(3-methylphenyl)ethanol.

Reagent Addition: Cool the flask in an ice bath and slowly add a chlorinating agent, such as
thionyl chloride (SOCI2) or concentrated hydrochloric acid (HCI), dropwise with stirring.

Reaction: Allow the reaction mixture to stir at room temperature or with gentle heating,
depending on the chosen chlorinating agent.

Work-up: Carefully pour the reaction mixture over ice water.

Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane).

Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then
with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the
solvent under reduced pressure. The final product can be further purified by vacuum
distillation.

Analytical Characterization

The identity and purity of 1-(1-Chloroethyl)-3-methylbenzene are typically confirmed using a

combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile and semi-volatile compounds.

lllustrative GC-MS Workflow
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Figure 2: GC-MS Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

